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Compound of Interest

Compound Name: 2-Ethyl-6-methylpyridine

Cat. No.: B072595

Introduction

2-Ethyl-6-methylpyridine (CAS No. 1122-69-6) is an organic compound belonging to the
pyridine family.[1] It is a colorless to pale yellow liquid with a characteristic odor.[1] This
chemical is utilized in various industrial and research applications, including as a solvent and
as an intermediate in the synthesis of other chemical compounds.[1] Due to its chemical
properties and potential hazards, strict adherence to safety protocols during its handling and
storage is imperative to ensure the safety of laboratory personnel and the environment.

Key Hazards

2-Ethyl-6-methylpyridine and its derivatives are classified as hazardous materials. The
primary hazards include:

e Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[2]
o Respiratory Irritation: May cause respiratory irritation.[2][3]
 Toxicity: Can be toxic or harmful if swallowed, inhaled, or in contact with skin.[4][5][6]

o Flammability: It is a combustible liquid and its vapors can form explosive mixtures with air
upon intense heating.[5][6]

Appropriate personal protective equipment (PPE) and engineering controls must be used at all
times to mitigate these risks.
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Quantitative Data Summary

The physical and chemical properties of 2-Ethyl-6-methylpyridine are summarized in the table

below.

Property Value Reference
Chemical Formula CsH11N [11[7]
Molecular Weight 121.18 g/mol [11[7]
CAS Number 1122-69-6 [11[7]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 160 °C [8]
Melting Point -56.98 °C (estimate) [8]
Density 0.9207 g/cm?3 [8]
Refractive Index 1.4920 [8]
Storage Temperature 2-8°C [8]

Experimental Protocols

1. Personal Protective Equipment (PPE)

Before handling 2-Ethyl-6-methylpyridine, all personnel must be equipped with the
appropriate PPE. This is the first line of defense against exposure.

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Gloves must be
inspected before use and disposed of properly after handling the chemical.[9]

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect
against splashes.[2][4]

o Skin and Body Protection: A lab coat or chemical-resistant suit should be worn.[2][4] In case
of potential for significant exposure, wear impervious clothing and boots.[4]
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Respiratory Protection: Handling should be done in a well-ventilated area, preferably within a
chemical fume hood.[2][3] If ventilation is inadequate or for cleaning up large spills, a
NIOSH-approved respirator with appropriate cartridges should be used.[2][5]

. Protocol for Receiving and Unpacking
Inspect the package for any signs of damage or leaks upon arrival.
Wear the required PPE (gloves, lab coat, eye protection) before opening the package.
Open the package in a well-ventilated area or a fume hood.
Verify that the container is properly labeled and sealed.
Check for any damage to the primary container.
Affix the date of receipt to the container label.
Store the chemical in the designated storage area immediately.
. Protocol for Safe Handling
Work Area Preparation:
o Ensure a chemical fume hood is operational and available.

o Confirm that an emergency eyewash station and safety shower are accessible and
unobstructed.[2][4]

o Remove all ignition sources from the handling area.[3][4]
Chemical Handling:

o Conduct all work with 2-Ethyl-6-methylpyridine inside a certified chemical fume hood.[4]

[6]
o Ground and bond containers when transferring the liquid to prevent static discharge.[4][5]

o Avoid inhalation of vapors.[3][4]
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o Prevent contact with skin and eyes.[4][9]

o Do not eat, drink, or smoke in the work area.[2][3]

o Wash hands thoroughly with soap and water after handling.[3][9]
. Protocol for Storage

Store in a cool, dry, and well-ventilated area away from direct sunlight.[2][3] A recommended
storage temperature is between 2-8°C.[8]

Keep the container tightly closed when not in use.[2][3]
Store in a locked cabinet or an area accessible only to authorized personnel.[2]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, acid
chlorides, and chloroformates.[2][5]

. Protocol for Spill Cleanup
Immediate Response:
o Evacuate all non-essential personnel from the spill area.[2]
o Alert others in the vicinity.[10]

o If the spill is large or you are unsure how to handle it, contact your institution's emergency
response team.

Cleanup Procedure (for minor spills):

o Ensure you are wearing the appropriate PPE, including respiratory protection if necessary.
[11]

o Contain the spill using an inert absorbent material like vermiculite, sand, or commercial
sorbent pads.[12] Work from the outside of the spill inward to prevent spreading.[10][13]

o Do not allow the spill to enter drains or waterways.[6]
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o Carefully scoop the absorbed material into a suitable, labeled container for hazardous
waste.[10][12]

o Decontaminate the spill area with soap and water.[11]

o Place all contaminated materials (gloves, absorbent, etc.) into the hazardous waste
container.

o Ventilate the area well.
6. Protocol for Disposal
o All waste containing 2-Ethyl-6-methylpyridine must be treated as hazardous waste.

» Dispose of the chemical and any contaminated materials in accordance with local, state, and
federal regulations.[2][3]

e Do not dispose of it down the drain.
e Use a licensed waste disposal company for removal.[2][14]

Visual Workflow

The following diagram illustrates the lifecycle and safe handling workflow for 2-Ethyl-6-
methylpyridine in a research environment.
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Caption: Workflow for safe handling of 2-Ethyl-6-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. CAS 1122-69-6: 2-Ethyl-6-methylpyridine | CymitQuimica [cymitquimica.com]
¢ 2. synquestlabs.com [synquestlabs.com]

o 3. fishersci.com [fishersci.com]

¢ 4. jubilantingrevia.com [jubilantingrevia.com]

o 5. fishersci.com [fishersci.com]

¢ 6. sigmaaldrich.com [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b072595?utm_src=pdf-body-img
https://www.benchchem.com/product/b072595?utm_src=pdf-body
https://www.benchchem.com/product/b072595?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/1122-69-6/
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H01-1-Z8.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6599703&productDescription=2-ACETYL-6-METHLPYRIDN+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/99msds_0459GjGhs10Div.3sds2-methyl-5-ethylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0690136&productDescription=5-ETHL-2-METHLPYRIDN+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/109835
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

9. Page loading... [wap.guidechem.com]

7. Pyridine, 2-ethyl-6-methyl- [webbook.nist.gov]

8. 2-ETHYL-6-METHYLPYRIDINE CAS#: 1122-69-6 [m.chemicalbook.com]

e 10. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety

[ehs.cornell.edu]
e 11. ulethbridge.ca [ulethbridge.ca]
e 12. utm.utoronto.ca [utm.utoronto.ca]
e 13. ehs.mit.edu [ehs.mit.edu]

e 14. tcichemicals.com [tcichemicals.com]

 To cite this document: BenchChem. [Application Notes: Safe Handling and Storage of 2-
Ethyl-6-methylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072595#protocols-for-the-safe-handling-and-storage-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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